dimethyl 4-[5-(4-chlorophenyl)-1,3-oxazol-2-yl]phthalate

• IUPAC Name: dimethyl 4-[5-(4-chlorophenyl)-1,3-oxazol-2-yl]benzene-1,2-dicarboxylate
• InChI: InChI=1S/C19H14ClNO5/c1-24-18(22)14-8-5-12(9-15(14)19(23)25-2)17-21-10-16(26-17)11-3-6-13(20)7-4-11/h3-10H,1-2H3
• InChI Key: VIUAEVSQGLHJGR-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(C=C(C=C1)C2=NC=C(O2)C3=CC=C(C=C3)Cl)C(=O)OC
• Molecular Formula: C19H14ClNO5
• Molecular Weight: 371.8 g/mol

Description

Dimethyl 4-[5-(4-chlorophenyl)-1,3-oxazol-2-yl]phthalate is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is also known as DCP and is a member of the oxazole family. DCP is a white crystalline powder that is soluble in organic solvents and has a melting point of 146-148°C.

Mechanism of Action

The mechanism of action of DCP is not fully understood, but it is believed to act by inhibiting certain enzymes and pathways in the body. In particular, DCP has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of prostaglandins, which are involved in inflammation and pain. DCP has also been shown to inhibit the proliferation of cancer cells by inducing cell cycle arrest and apoptosis.
Biochemical and Physiological Effects:
DCP has been shown to have a range of biochemical and physiological effects in various studies. In animal studies, DCP has been shown to reduce inflammation and pain in models of acute and chronic inflammation. DCP has also been shown to have analgesic effects in animal models of pain. In addition, DCP has been shown to have antitumor effects in various cancer cell lines and animal models of cancer.

Advantages and Limitations for Lab Experiments

One advantage of using DCP in lab experiments is its relatively simple synthesis method, which makes it readily available for research. DCP is also stable and can be stored for long periods without degradation. However, one limitation of using DCP in lab experiments is its potential toxicity, which requires careful handling and disposal. In addition, DCP may not be suitable for certain applications due to its limited solubility and stability in aqueous environments.

Future Directions

There are several future directions for research on DCP. One area of interest is the development of novel analogs of DCP with improved pharmacological properties. Another area of interest is the investigation of the potential applications of DCP in the field of material science, such as the synthesis of new polymers and materials. Additionally, further studies are needed to fully understand the mechanism of action of DCP and its potential applications in medicine and agriculture.

Scientific Research Applications

DCP has been extensively studied for its potential applications in various fields such as medicine, agriculture, and material science. In medicine, DCP has been investigated for its anti-inflammatory, analgesic, and antitumor properties. In agriculture, DCP has been studied for its ability to control pests and diseases in crops. In material science, DCP has been used as a building block for the synthesis of novel polymers and materials.